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Compound of Interest

Compound Name: 1-lodo-4-phenoxybenzene
CAS No.: 2974-94-9
Cat. No.: B1332068
Get Quote
. J

1-lodo-4-phenoxybenzene is an aromatic ether and an aryl iodide. Its structure presents
hazards common to halogenated organic compounds, necessitating careful handling.
Understanding its physical properties is the first step in developing appropriate safety

protocols.
Property Value Source
CAS Number 2974-94-9 [1]
Molecular Formula C12H9IO [1]
Molecular Weight 296.11 g/mol [1]
Physical Form Solid
Synonyms 4-iodophenyl phenyl ether, 4- 1]

phenoxyiodobenzene

2-8°C, sealed in dry, dark

Storage Temperature
place
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Hazard Identification and Toxicological Profile

According to the Globally Harmonized System (GHS), 1-lodo-4-phenoxybenzene is classified
with multiple hazards that demand stringent control measures.[1] The primary risks are
associated with irritation and potential sensitization upon contact.

Hazard Class & Category GHS Statement Explanation & Implication

Direct contact can lead to
redness, inflammation, or

Skin Irritation (Category 2) H315: Causes skin irritation dermatitis. This necessitates
the use of appropriate

chemical-resistant gloves.[1]

Accidental contact with the

eyes can cause significant,

Serious Eye Irritation H319: Causes serious eye ) o
o potentially damaging, irritation.
(Category 2) irritation
Sealed safety goggles are
mandatory.[1]
Inhalation of the dust or
powder can irritate the
» . ) respiratory tract, leading to
Specific target organ toxicity, H335: May cause respiratory )
] S coughing or shortness of
single exposure (Category 3) irritation

breath. All handling must be
performed in a ventilated

enclosure.[1]

Ingestion of the compound can

o be harmful, underscoring the
Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed importance of strict hygiene

rules (no eating/drinking in the
lab).

The presence of the iodo- group on the benzene ring contributes to its reactivity and potential
for biological interaction, while the phenoxy ether linkage influences its solubility and absorption
characteristics.
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is critical. This begins with engineering
controls, which are the primary line of defense, supplemented by mandatory PPE.

e Primary Engineering Control: Chemical Fume Hood

o Rationale: To mitigate the risk of respiratory tract irritation (H335)[1], all manipulations of
solid 1-lodo-4-phenoxybenzene, including weighing, transferring, and preparing
solutions, must be conducted within a certified chemical fume hood. This ensures that any
airborne particulates are effectively captured and exhausted.

o Personal Protective Equipment (PPE): A Self-Validating System

o Eye Protection: Wear chemical safety goggles that provide a complete seal around the
eyes, conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[2][3] This is
non-negotiable due to the H319 "Causes serious eye irritation" classification.[1]

o Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Before use,
gloves must be inspected for any signs of degradation or puncture. Given the H315
"Causes skin irritation” hazard[1], proper glove-removal technique is essential to avoid
contaminating the skin.

o Body Protection: A standard laboratory coat must be worn and fully fastened. This
prevents the compound from contaminating personal clothing.

o Respiratory Protection: When engineering controls are not sufficient, a NIOSH/MSHA or
European Standard EN 149 approved respirator with a particulate filter may be necessary.

[2]

Safe Handling and Storage Protocols

Adherence to methodical protocols is essential for both safety and experimental reproducibility.
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Experimental Workflow: Weighing and Solution
Preparation

o Preparation: Don all required PPE (lab coat, sealed goggles, nitrile gloves). Ensure the
chemical fume hood sash is at the appropriate working height.

o Staging: Place a calibrated analytical balance, weigh paper or boat, spatula, and a sealable
container with the appropriate solvent inside the fume hood.

¢ Aliquotting: Retrieve the 1-lodo-4-phenoxybenzene container from its designated 2-8°C
storage location. Allow it to equilibrate to room temperature inside a desiccator before
opening to prevent condensation of atmospheric moisture.

o Transfer: Inside the fume hood, carefully transfer the desired amount of the solid compound
from the stock bottle to the weigh boat. Minimize the generation of dust.

» Dissolution: Add the weighed solid to the vessel containing the solvent. Swirl gently or use a
magnetic stirrer to facilitate dissolution.

o Cleanup: Securely close the stock container. Decontaminate the spatula and work area with
an appropriate solvent (e.g., isopropanol or ethanol) and wipe clean. Dispose of the weigh
boat and any contaminated wipes in the designated solid hazardous waste container.

» Storage: Return the stock container of 1-lodo-4-phenoxybenzene to its dark, dry,
refrigerated storage.

Storage Rationale

The directive to "Keep in dark place, sealed in dry, 2-8°C" is based on the compound's
chemical stability. Aryl iodides can be light-sensitive, potentially undergoing degradation or
reaction upon exposure to UV light.[3] The requirement for a dry, sealed environment prevents
reaction with atmospheric moisture.

Emergency Procedures: Spill and Exposure
Response

Preparedness is key to mitigating the impact of an accidental release or exposure.
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First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Remove contaminated clothing. Immediately wash the affected skin area with
plenty of soap and water. If irritation persists, seek medical advice.[2][4]

Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[5]

Spill Cleanup Protocol

Evacuate: Alert personnel in the immediate vicinity and evacuate the area if the spill is large.

Ventilate: Ensure the area is well-ventilated, working from within a fume hood if the spill is
contained there.

Contain: For a solid spill, carefully sweep or vacuum the material. Avoid generating dust. A
HEPA-filtered vacuum is recommended for this purpose.[6]

Collect: Place the spilled material and any contaminated cleaning supplies into a clearly
labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate
solvent.

Waste Disposal

As a halogenated aromatic compound, 1-lodo-4-phenoxybenzene and any materials

contaminated with it must be disposed of as hazardous chemical waste.

Segregation: Collect all waste in a designated, sealed, and clearly labeled hazardous waste
container. Do not mix with other waste streams unless compatible.
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e Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "1-lodo-4-phenoxybenzene".[7]

» Disposal: All waste must be handled in accordance with local, state, and federal regulations.
[2][6] Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures.

Visual Workflow: Safe Handling Lifecycle

The following diagram outlines the complete, closed-loop process for handling 1-lodo-4-
phenoxybenzene in a laboratory setting.
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Preparation & Staging
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I
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|
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-lodo-4-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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